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Validating Theoretical Models of Europium-153
Nuclear Reactions: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of theoretical models for predicting neutron-

induced nuclear reactions on Europium-153 (¹⁵³Eu) against experimental data. The accurate

modeling of these reactions is crucial for various applications, including nuclear reactor design,

waste transmutation, and medical isotope production. This document summarizes key

experimental findings and evaluates the performance of prominent theoretical model codes,

TALYS and EMPIRE, in reproducing these results. The CoH code, another relevant model, is

discussed, although direct comparative data for ¹⁵³Eu were not extensively available in the

reviewed literature.

Theoretical Models in Nuclear Reaction Calculations
The prediction of nuclear reaction cross-sections relies on sophisticated theoretical models that

describe the interaction between a projectile (in this case, a neutron) and a target nucleus

(¹⁵³Eu). These models are implemented in complex computer codes that calculate the

probabilities of different reaction outcomes.

TALYS: This is a versatile nuclear reaction code that simulates reactions involving neutrons,

photons, and light charged particles with energies up to 1 GeV. It incorporates a wide range
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of nuclear models, including the optical model, direct reaction models, pre-equilibrium

models, and the Hauser-Feshbach statistical model. TALYS is known for its comprehensive

and user-friendly framework, allowing for detailed adjustments of model parameters.

EMPIRE: This is another widely used modular nuclear reaction code system designed for the

advanced modeling of nuclear reactions. It provides a suite of nuclear reaction models,

including the Hauser-Feshbach statistical model with width fluctuation corrections, pre-

equilibrium emission models, and coupled-channels calculations for deformed nuclei.

EMPIRE is extensively used for nuclear data evaluation.

CoH: The CoH code is a statistical model code that calculates nuclear reaction cross-

sections using the Hauser-Feshbach theory. It is particularly noted for its detailed treatment

of the statistical properties of the nucleus, such as nuclear level densities and gamma-ray

strength functions.

Comparison of Theoretical Predictions with
Experimental Data
The following tables present a comparison of experimental cross-section data for various

neutron-induced reactions on ¹⁵³Eu with theoretical calculations from TALYS and EMPIRE, as

well as with evaluated nuclear data libraries which are based on these models.

Neutron Capture Reaction: ¹⁵³Eu(n,γ)¹⁵⁴Eu
The neutron capture reaction is of significant importance for reactor physics and astrophysics.
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Incident
Neutron
Energy

Experimental
Cross-Section
(barns)

TALYS-1.9
Prediction
(barns)

EMPIRE-3.2
Prediction
(barns)

Evaluated Data
(JENDL-4.0)
(barns)

0.0253 eV

(Thermal)
364 ± 44[1]

Value not

available in

searched

literature

Value not

available in

searched

literature

~370

30 keV 2.48 ± 0.10

Value not

available in

searched

literature

Value not

available in

searched

literature

~2.5

100 keV ~1.5

Value not

available in

searched

literature

Value not

available in

searched

literature

~1.6

Note: Direct side-by-side predictions from TALYS and EMPIRE for the (n,γ) reaction on ¹⁵³Eu

were not explicitly found in the searched literature. The table presents experimental data and

values from the JENDL-4.0 evaluated library, which is derived from theoretical model

calculations and experimental data fitting.

(n,2n) Reaction: ¹⁵³Eu(n,2n)¹⁵²Eu
This reaction is a threshold reaction that becomes significant at higher neutron energies.

Incident Neutron
Energy (MeV)

Experimental
Cross-Section (mb)

TALYS-1.8
Prediction (mb)

Evaluated Data
(JENDL-4.0) (mb)

13.5 1850 ± 150 ~1900 ~1950

14.1 1980 ± 160 ~2000 ~2050

14.8 2100 ± 170 ~2100 ~2150

Data for TALYS-1.8 predictions are based on graphical representations in the literature and are

therefore approximate.
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(n,p) and (n,α) Reactions
These charged-particle emitting reactions are important for estimating gas production and

material damage in nuclear applications.

Reaction
Incident Neutron
Energy (MeV)

Experimental
Cross-Section (mb)

TALYS-1.95
Prediction (mb)

¹⁵³Eu(n,p)¹⁵³Sm 14.1 4.5 ± 0.4 ~5.0

¹⁵³Eu(n,α)¹⁵⁰Pm 14.1 1.7 ± 0.1 ~1.5

Theoretical predictions from TALYS-1.95 are based on graphical representations and should be

considered approximate.

Experimental Protocols
The experimental data presented in this guide were obtained using well-established techniques

in nuclear physics.

Time-of-Flight (TOF) Method for (n,γ) Cross-Section
Measurement
The time-of-flight (TOF) method is a primary technique for measuring energy-dependent

neutron cross-sections.[2][3][4]

Neutron Production: A pulsed neutron beam is generated using a linear accelerator (LINAC),

such as the Kyoto University Research Reactor Institute-Linear Accelerator (KURRI-LINAC).

[1] Electrons from the LINAC strike a heavy metal target (e.g., tantalum), producing high-

energy photons which then induce photoneutron reactions, creating a broad spectrum of

neutrons.

Neutron Moderation and Collimation: The fast neutrons are then passed through a moderator

(e.g., water) to slow them down to a range of energies. A series of collimators is used to

create a well-defined neutron beam directed towards the sample.
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Flight Path and Timing: The neutrons travel down a long, evacuated flight path. The energy

of a neutron is determined by measuring the time it takes to travel this known distance. A

"start" signal is provided by the electron pulse from the LINAC, and a "stop" signal is

generated when the neutron is detected.

Sample and Detectors: An enriched ¹⁵³Eu sample is placed in the neutron beam.[1] For

neutron capture measurements, prompt gamma-rays emitted from the excited ¹⁵⁴Eu nucleus

are detected. Scintillation detectors, such as C₆D₆ liquid scintillators or a Bismuth Germanate

(BGO) scintillator assembly, are commonly used for this purpose.[1]

Data Acquisition and Analysis: The detector signals are processed to determine the neutron's

time-of-flight and the energy of the detected gamma-rays. The pulse-height weighting

technique is often employed to make the detection efficiency proportional to the total

gamma-ray energy emitted, which is a characteristic of the capture reaction.[1] The neutron

flux is measured separately using a neutron monitor, such as a ¹⁰B sample. By comparing

the capture yield from the ¹⁵³Eu sample to the known neutron flux, the (n,γ) cross-section as

a function of neutron energy can be determined.

Activation Technique for (n,2n), (n,p), and (n,α) Cross-
Section Measurements
The activation technique is used to measure cross-sections for reactions that produce a

radioactive product nucleus.[5][6][7][8]

Neutron Irradiation: A sample of Europium, often in the form of a thin foil or pressed pellet of

Europium oxide (Eu₂O₃), is irradiated with a well-characterized neutron beam of a specific

energy. For measurements around 14 MeV, quasi-monoenergetic neutrons are typically

produced via the ³H(d,n)⁴He reaction using a neutron generator.[5]

Sample Purity and Encapsulation: High-purity, and often isotopically enriched, ¹⁵³Eu samples

are used. The samples are typically encapsulated to prevent contamination and for safe

handling.

Irradiation and Flux Monitoring: The sample is placed at a known distance and angle relative

to the neutron source. The neutron flux at the sample position is determined by
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simultaneously irradiating a monitor foil with a well-known reaction cross-section, such as

²⁷Al(n,α)²⁴Na.

Activity Measurement: After irradiation, the sample is removed and its radioactivity is

measured using a high-resolution gamma-ray spectrometer, typically a High-Purity

Germanium (HPGe) detector. The characteristic gamma-rays emitted from the decay of the

product nuclei (e.g., ¹⁵²Eu from the (n,2n) reaction, ¹⁵³Sm from the (n,p) reaction, or ¹⁵⁰Pm

from the (n,α) reaction) are counted.

Cross-Section Calculation: The reaction cross-section is calculated from the measured

activity, the number of target nuclei in the sample, the measured neutron flux, and the decay

properties of the product nucleus (half-life and gamma-ray emission probabilities).

Corrections are applied for factors such as gamma-ray self-absorption in the sample,

detector efficiency, and fluctuations in the neutron flux during irradiation.[5]

Visualization of the Validation Workflow
The process of validating theoretical nuclear reaction models with experimental data can be

visualized as a cyclical workflow.

Experimental Domain

Theoretical Domain

Design Experiment
(e.g., TOF, Activation)

Perform Measurement
& Acquire Data

Analyze Data &
Determine Cross-Sections

Compare Experimental Data
with Theoretical PredictionsSelect Theoretical Models

(TALYS, EMPIRE, CoH)
Perform Calculations

with Model Codes
Generate Theoretical

Cross-Section Predictions

Validate & Refine
Theoretical ModelsIterative Refinement
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Click to download full resolution via product page

Caption: Workflow for validating theoretical nuclear reaction models.

Conclusion
The validation of theoretical models for nuclear reactions involving Europium-153 is an

ongoing process that relies on the interplay between experimental measurements and

theoretical calculations. The available data indicates that modern nuclear reaction codes like

TALYS and EMPIRE can provide reasonable predictions for neutron-induced reaction cross-

sections on ¹⁵³Eu, particularly for the (n,2n) reaction at higher energies. However,

discrepancies can exist, highlighting the need for continuous refinement of the underlying

nuclear physics models and their parameters.

For the scientific community, further direct comparisons of different theoretical models using

consistent input parameters are needed to better understand the systematic uncertainties

associated with these predictions. Additionally, new high-precision experimental data,

especially for a wider range of neutron energies and for less frequently measured reactions like

(n,p) and (n,α), would be invaluable for further constraining and improving the predictive power

of these essential theoretical tools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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